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Compound of Interest

Compound Name: EB1002

Cat. No.: B15609257

For Immediate Release: Researchers and drug development professionals now have access to
a comprehensive comparison of EB1002's activity on neurokinin receptors. This guide provides
key quantitative data and detailed experimental protocols to objectively assess the selectivity of
EB1002, a promising therapeutic agent.

EB1002 has been identified as a potent and highly selective agonist for the neurokinin 2
receptor (NK2R). In a landmark study by Sass et al., published in Nature, EB1002 was
developed as a long-acting therapeutic candidate, engineered to overcome the limitations of
the endogenous ligand, neurokinin A (NKA), which exhibits cross-reactivity with other
neurokinin receptors.[1] This high selectivity is crucial for minimizing off-target effects and
developing a more targeted therapeutic approach.

Quantitative Analysis of Receptor Activation

To quantify the selectivity of EB1002, functional assays were performed to measure its potency
(EC50) at the human neurokinin 1 (NK1R), neurokinin 2 (NK2R), and neurokinin 3 (NK3R)
receptors. The results, summarized in the table below, demonstrate that EB1002 is a potent
activator of NK2R with negligible activity at NK1R and NK3R, highlighting its exceptional
selectivity.
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Compound hNK1R EC50 (nM) hNK2R EC50 (nM) hNK3R EC50 (nM)
EB1002 >1000 0.1 >1000

Neurokinin A (NKA) 10 0.1 100

Substance P (SP) 1 100 >1000

Neurokinin B (NKB) >1000 >1000 1

Data sourced from Sass, F. et al. Nature (2024).

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of neurokinin receptors and the
experimental workflow used to determine the cross-reactivity of EB1002.
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Signaling pathways of neurokinin receptors.
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Cross-Reactivity Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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